N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine

• IUPAC Name: N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine
• InChI: InChI=1S/C15H19N3O2/c1-11(13-9-17-18-10-13)16-8-12-4-2-5-14-15(12)20-7-3-6-19-14/h2,4-5,9-11,16H,3,6-8H2,1H3,(H,17,18)
• InChI Key: QTUGULIGTLGSCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CNN=C1)NCC2=C3C(=CC=C2)OCCCO3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine, also known as BRL-15572, is a compound that has been extensively studied for its potential use in treating various neurological disorders.

Mechanism of Action

N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine is a selective antagonist of the GABA-B receptor, which is a type of neurotransmitter receptor that plays a role in regulating the release of various neurotransmitters such as dopamine and serotonin. By blocking the GABA-B receptor, this compound increases the release of these neurotransmitters, which may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to increase the release of acetylcholine in the hippocampus, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine in lab experiments is that it has been extensively studied and characterized, making it a well-established tool for studying the GABA-B receptor and its role in various neurological disorders. However, one limitation of using this compound is that it is a selective antagonist of the GABA-B receptor, meaning that it may not be suitable for studying the effects of other neurotransmitter receptors that may be involved in these disorders.

Future Directions

There are several potential future directions for research on N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine. One direction is to further investigate its potential use in treating various neurological disorders, particularly those that are associated with cognitive impairment. Another direction is to investigate its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to better understand the mechanisms underlying its biochemical and physiological effects, which may lead to the development of more effective treatments for these disorders.
Conclusion:
In conclusion, this compound is a compound that has been extensively studied for its potential use in treating various neurological disorders. Its selective antagonism of the GABA-B receptor has been shown to have anxiolytic, antidepressant, antipsychotic, and cognitive-enhancing effects in animal models. While there are limitations to its use in lab experiments, it remains a well-established tool for studying the GABA-B receptor and its role in these disorders. Further research is needed to fully understand its potential therapeutic applications and underlying mechanisms of action.

Synthesis Methods

N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine can be synthesized using a multi-step process that involves the reaction of 1-(1H-pyrazol-4-yl)ethanamine with 3,4-dihydro-2H-1,5-benzodioxepin-6-carboxaldehyde in the presence of a reducing agent. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-1-(1H-pyrazol-4-yl)ethanamine has been studied extensively for its potential use in treating various neurological disorders such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in models of schizophrenia. This compound has also been shown to improve cognitive function in animal models, making it a potential treatment for cognitive impairment associated with various neurological disorders.